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Compound of Interest

Compound Name: Phenanthrene-13C6

Cat. No.: B1421320 Get Quote

This guide provides essential safety protocols, operational procedures, and disposal plans for

researchers, scientists, and drug development professionals handling Phenanthrene-13C6.

Phenanthrene-13C6 is a stable, isotopically labeled form of Phenanthrene, a polycyclic

aromatic hydrocarbon (PAH).[1][2] While the isotopic label does not alter its chemical reactivity,

it should be handled with the same precautions as its unlabeled counterpart due to its inherent

hazards.

Phenanthrene is classified as harmful if swallowed and causes skin irritation.[3] It is also

recognized as very toxic to aquatic life with long-lasting environmental effects.[4][5] Adherence

to the following procedures is critical to ensure personal safety and environmental protection.

Key Safety and Physical Data
The following table summarizes essential quantitative data for Phenanthrene. Users should

assume these values are applicable to Phenanthrene-13C6.
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Parameter Value Source

Workplace Exposure Limits

OSHA PEL (8-hr TWA)¹ 0.2 mg/m³ [6]

NIOSH REL (10-hr TWA)¹ 0.1 mg/m³ [6]

ACGIH TLV (8-hr TWA)¹ 0.2 mg/m³ [6]

NFPA Hazard Rating

Health 2 (Moderate) [6]

Flammability 1 (Slight) [6]

Reactivity 0 (Minimal) [6]

Physical Properties

Appearance
Colorless to white crystalline

solid
[6]

Melting Point 95 - 101 °C / 203 - 213.8 °F [5]

Boiling Point 336 °C / 636.8 °F [5]

Solubility in Water Insoluble [3][5]

Vapor Pressure 1 mmHg @ 116 °C [5]

¹Exposure limits are for Coal

Tar Pitch Volatiles, which

include Phenanthrene.

Operational and Disposal Plans
This section provides step-by-step procedural guidance for the safe handling and disposal of

Phenanthrene-13C6.

A. Required Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Phenanthrene-13C6 to minimize

exposure.
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Eye and Face Protection: ANSI Z87.1-compliant safety glasses or chemical splash goggles

are mandatory.[7][8] A face shield should be worn over safety glasses if there is a significant

risk of splashing.[7][8]

Hand Protection: Wear chemical-resistant gloves.[3] Disposable nitrile gloves provide

adequate short-term protection and should be inspected before use.[8] Change gloves

immediately if contact with the chemical is suspected.

Body Protection: A standard laboratory coat or coveralls must be worn and kept fully

buttoned.[6][7]

Respiratory Protection: Work in a well-ventilated area, such as a chemical fume hood, to

keep airborne dust concentrations to a minimum.[4][6] If engineering controls are insufficient

or if dust generation is unavoidable, a NIOSH-approved air-purifying respirator may be

necessary.[9]

Footwear: Closed-toe and closed-heel shoes must be worn in the laboratory.[8]

B. Safe Handling Protocol
Preparation: Before handling, ensure you are familiar with the chemical's hazards by

reviewing this guide and the Safety Data Sheet (SDS).[6] Ensure a chemical spill kit is

readily accessible.

Work Area Setup: All handling of solid Phenanthrene-13C6, including weighing and

transferring, should be conducted inside a certified chemical fume hood to prevent inhalation

of dust.[4] Cover the work surface with absorbent, disposable bench paper.

Handling: Avoid actions that generate dust.[4] Use spatulas and other tools carefully. When

preparing solutions, add the solid slowly to the solvent.

Post-Handling: After handling, thoroughly decontaminate the work area. Wash hands and

any exposed skin thoroughly with soap and water.[4][5] Contaminated clothing should be

removed and laundered before reuse.[3] Do not eat, drink, or smoke in the handling area.[4]

[5]

C. Storage Requirements
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Store Phenanthrene-13C6 in its original, tightly sealed container.[4]

Keep in a dry, well-ventilated area away from heat, direct sunlight, and ignition sources.[4][6]

The substance is incompatible with strong oxidizing agents (e.g., perchlorates, nitrates,

peroxides).[6] Store it separately from these chemicals.

D. Spill and Emergency Procedures
Spill Response:

Evacuate: Immediately evacuate non-essential personnel from the spill area.[6]

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Control: Eliminate all ignition sources.[6]

Protect: Don the appropriate PPE as described in Section A.

Contain & Clean: For small spills, gently moisten the spilled solid with water to prevent dust

from becoming airborne.[6] Carefully collect the material using a scoop or a HEPA-filtered

vacuum cleaner and place it into a clearly labeled, sealed container for hazardous waste

disposal.[6]

Decontaminate: Clean the spill area thoroughly with soap and water.

Do not wash spills into the sewer system.[6]

First Aid Measures:

If Swallowed: Rinse the mouth with water.[3] Call a poison control center or physician for

guidance.[4][5]

Skin Contact: Immediately remove contaminated clothing.[6] Wash the affected skin area

thoroughly with soap and water for at least 15 minutes.[5][6] Seek medical attention if skin

irritation occurs or persists.[3]
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Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, making sure to lift the upper and lower eyelids.[5] Remove contact lenses if present

and easy to do.[6] Seek medical attention.

Inhalation: Move the affected person to fresh air.[5] If breathing is difficult, provide oxygen

and seek immediate medical attention.

E. Waste Disposal Plan
All Phenanthrene-13C6 waste, including empty containers, contaminated PPE, and spill

cleanup materials, must be treated as hazardous waste.

Segregation: Do not mix phenanthrene waste with other waste streams.[4]

Containment: Collect all solid waste in a designated, sealed, and clearly labeled hazardous

waste container.[6] Handle uncleaned containers as you would the product itself.[4]

Disposal: Arrange for disposal through your institution's environmental health and safety

(EHS) office.[6] Disposal must comply with all local, state, and federal regulations.[3][4]

Phenanthrene is not suitable for drain disposal.[10]

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for safely handling Phenanthrene-
13C6 in a laboratory setting.
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Safe Handling Workflow for Phenanthrene-13C6

Preparation

Handling

Post-Handling & Cleanup

Storage & Waste Disposal

1. Assess Risks & Review SDS

2. Don Required PPE

3. Prepare Fume Hood Workspace

4. Retrieve Chemical from Storage

Proceed to handling

5. Weigh & Handle Chemical

6. Decontaminate Workspace

Task complete

7. Doff PPE Correctly

8a. Return to Secure Storage 8b. Segregate & Contain Waste

9. Arrange for EHS Disposal

End

Disposal complete

Click to download full resolution via product page

Caption: Workflow for safe handling of Phenanthrene-13C6 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

2. Phenanthrene-13C6 - Acanthus Research [acanthusresearch.com]

3. bg.cpachem.com [bg.cpachem.com]

4. sigmaaldrich.com [sigmaaldrich.com]

5. fishersci.com [fishersci.com]

6. nj.gov [nj.gov]

7. epa.gov [epa.gov]

8. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

9. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]

10. policies.dartmouth.edu [policies.dartmouth.edu]

To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for
Phenanthrene-13C6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1421320#personal-protective-equipment-for-
handling-phenanthrene-13c6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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